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Compound of Interest

Compound Name: 4-(Hydroxymethyl)piperidin-2-one

Cat. No.: B1323386

For Researchers, Scientists, and Drug Development Professionals

4-(Hydroxymethyl)piperidin-2-one is a valuable building block in medicinal chemistry, finding
application in the synthesis of a variety of pharmaceutical agents. Its unique structure, featuring
a lactam ring and a primary alcohol, allows for diverse functionalization and the creation of
complex molecular architectures. This guide provides a comparative analysis of different
synthetic routes to this key intermediate, offering insights into their respective advantages and
disadvantages, supported by experimental data and detailed protocols.

At a Glance: Comparison of Synthetic Routes
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Visualizing the Synthetic Pathways

A generalized workflow for the synthesis of 4-(Hydroxymethyl)piperidin-2-one can be
visualized as follows:
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 To cite this document: BenchChem. [A Comparative Guide to the Synthetic Routes of 4-
(Hydroxymethyl)piperidin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323386#comparison-of-different-synthetic-routes-to-
4-hydroxymethyl-piperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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